Cas no 1190311-37-5 (5-AMino-3-iodo-4-azaindole)

• Product Name: 5-AMino-3-iodo-4-azaindole
• CAS No: 1190311-37-5
• MF: C₇H₆IN₃
• MW: 259.047112941742
• CID: 4562052
• Update Time: 2025-11-07

5-AMino-3-iodo-4-azaindole Chemical and Physical Properties

Names and Identifiers

• 5-AMino-3-iodo-4-azaindole
• 3-iodo-1H-pyrrolo[3,2-b]pyridin-5-amine
• 1H-Pyrrolo[3,2-b]pyridin-5-amine, 3-iodo-

• Inchi： 1S/C7H6IN3/c8-4-3-10-5-1-2-6(9)11-7(4)5/h1-3,10H,(H2,9,11)
• InChI Key： VANQRMILZQNPDC-UHFFFAOYSA-N
• SMILES： C12C(I)=CNC1=CC=C(N)N=2

Additional information on 5-AMino-3-iodo-4-azaindole

5-Amino-3-Iodo-4-Azaindole: A Comprehensive Overview

The compound 5-Amino-3-Iodo-4-Azaindole, identified by the CAS number 1190311-37-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of 5-Amino-3-Iodo-4-Azaindole consists of an indole ring system with specific substituents: an amino group at position 5, an iodine atom at position 3, and a nitrogen atom at position 4, which gives it its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Amino-3-Iodo-4-Azaindole. Researchers have developed novel methodologies to construct this compound, leveraging advanced catalytic systems and optimized reaction conditions. These methods not only enhance the yield and purity of the compound but also pave the way for its large-scale production, which is crucial for its potential therapeutic applications.

The biological activity of 5-Amino-3-Iodo-4-Azaindole has been extensively investigated in recent studies. It has demonstrated promising anti-cancer properties, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Preclinical studies have shown that this compound can effectively inhibit the proliferation of cancer cells while sparing normal cells, indicating its potential as a selective anti-cancer agent.

In addition to its anti-cancer activity, 5-Amino-3-Iodo-4-Azaindole has also been explored for its potential in treating neurodegenerative diseases. Its ability to modulate key enzymes associated with Alzheimer's disease has drawn significant attention from researchers. Recent findings suggest that this compound may protect against amyloid-beta aggregation, a hallmark of Alzheimer's pathology.

The pharmacokinetic profile of 5-Amino-3-Iodo-4-Azaindole is another area of active research. Studies have shown that this compound exhibits favorable absorption and bioavailability, making it a suitable candidate for oral administration. However, further research is needed to optimize its pharmacokinetic properties for clinical use.

In conclusion, 5-Amino-3-Iodo-4-Azaindole, with its unique chemical structure and diverse biological activities, represents a promising lead compound in drug discovery. Its potential applications span across oncology, neurology, and other therapeutic areas. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug development strategies.